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Compound of Interest

Compound Name: Dicopper chloride trihydroxide

CAS No.: 1306-85-0

Cat. No.: B1250067

Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals involved in

the synthesis and scale-up of dicopper chloride trihydroxide (Cu₂(OH)₃Cl), also known as

basic copper chloride or copper oxychloride.

Frequently Asked Questions (FAQs)
Q1: What are the primary industrial methods for producing dicopper chloride trihydroxide?

A1: The main industrial production routes are the air oxidation of copper(I) chloride (CuCl) in a

brine solution and the precipitation of a copper(II) chloride (CuCl₂) solution using a base like

sodium hydroxide (NaOH).[1][2][3][4] Another common method involves reacting metallic

copper with hydrochloric acid to form copper chloride, which is then precipitated.[1][2][5]

Q2: What are the different crystalline forms (polymorphs) of dicopper chloride trihydroxide,

and why are they important?

A2: Dicopper chloride trihydroxide naturally occurs in several polymorphs, including

atacamite (orthorhombic), paratacamite (rhombohedral), and botallackite (monoclinic).[3][4]
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The stability of these forms generally follows the order: clinoatacamite > atacamite >

botallackite.[6] Botallackite is often an intermediate that crystallizes first.[6] Controlling the

polymorph is critical because different forms have different properties; for instance, the β-

Cu₂(OH)₃Cl form is known to cause caking during storage, which is undesirable for a free-

flowing powder product.[3][6]

Q3: What are the main applications of dicopper chloride trihydroxide?

A3: It is widely used as a fungicide and bactericide in agriculture for fruit trees, vegetables, and

ornamental plants.[5][7][8] It also serves as a nutritional source of copper in animal feed

supplements.[3] Other industrial applications include its use as a green or blue pigment in

paints, ceramics, and pyrotechnics, and as a catalyst in organic synthesis, such as for the

chlorination of ethylene.[2][3][9]

Q4: Is dicopper chloride trihydroxide soluble in water?

A4: No, it is virtually insoluble in water (less than 0.00001 mg/L at pH 7) and organic solvents.

[4][10][11] However, it is soluble in mineral acids, where it forms the corresponding copper

salts, and in ammonia or EDTA solutions through the formation of complex ions.[10]

Troubleshooting Guide
This guide addresses common issues encountered during the scale-up of dicopper chloride
trihydroxide production.

Q5: Why is the yield of my synthesis lower than expected?

A5: Low yield can be attributed to several factors:

Impure Raw Materials: The use of low-purity copper sources or other reactants can lead to

side reactions and reduced product formation.[1][2] High-quality starting materials are

essential for a successful scale-up.[5]

Incorrect pH Control: The pH of the reaction medium is a critical parameter.[12][13] For

precipitation methods, if the pH is not maintained within the optimal range (typically around

5.5-7.0), the precipitation of dicopper chloride trihydroxide may be incomplete.[12][14]
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Incomplete Reaction: In methods involving the oxidation of cuprous chloride, insufficient

aeration or reaction time can result in an incomplete conversion to the final product.[15]

Product Dissolution: If the reaction medium becomes too acidic, the dicopper chloride
trihydroxide product may begin to redissolve, thereby lowering the isolated yield.[9]

Q6: My final product is caking during storage. What is the cause and how can I prevent it?

A6: Caking is often caused by the formation of the undesirable β-polymorph of Cu₂(OH)₃Cl.[3]

[6] To prevent this, strict control over reaction conditions is necessary. Variations from

controlled parameters can favor the formation of this unstable polymorph.[3] Ensure consistent

temperature, pH, and reactant concentrations throughout the process. The α-crystal form is

more stable and less prone to caking, making it ideal for applications like animal feed.[3]

Q7: How can I control the particle size and morphology of the final product?

A7: Controlling particle size and morphology is crucial as it affects the product's performance,

such as its fungicidal efficacy.[7] Key parameters to control include:

pH and Temperature: Precise control over the solution's pH and the reaction temperature

can effectively tune the morphology and chemical composition, allowing for the synthesis of

structures ranging from 1D nanowires to 2D nanoplatelets.[13][16]

Stirring/Agitation: The level of agitation during precipitation affects crystal growth and final

particle size. Insufficient stirring can lead to the product redissolving in localized acidic areas.

[9]

Reactant Concentration: The concentration of precursor solutions, such as copper(II)

chloride, can influence the final particle characteristics.[7]

Gas Phase Water Content: In production methods that involve aeration, the water content of

the gas phase can unexpectedly impact product quality. Maintaining a water content below

10 g/m³ has been shown to produce a more consistent and suitable product for agricultural

use.[7]

Q8: What are the common impurities in the final product and how can they be minimized?
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A8: Common impurities often include heavy metals such as lead (Pb), cadmium (Cd), and

arsenic (As), which may originate from the raw copper source.[7][17][18] To minimize these:

Use High-Purity Raw Materials: Start with high-purity copper sources and other reagents.[1]

[5]

Thorough Washing: After precipitation and filtration, wash the product thoroughly with water

to remove any remaining soluble salts, such as sodium chloride (NaCl), which are

byproducts of the reaction.[2]

Dedicated Production Lines: In an industrial setting, using dedicated production lines can

reduce the risk of cross-contamination with other active ingredients.[5]

Below is a troubleshooting workflow to diagnose common production issues.
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Caption: Troubleshooting workflow for dicopper chloride trihydroxide production.
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Quantitative Data Summary
The following tables summarize key quantitative parameters for the synthesis and properties of

dicopper chloride trihydroxide.

Table 1: Physicochemical Properties

Property Value References

Chemical Formula Cu₂(OH)₃Cl [3]

Molar Mass 213.56 g/mol [3]

Appearance Green crystalline solid [3]

Density 3.5 g/cm³ [3]

Melting Point Decomposes at 250 °C [3]

| Water Solubility | < 0.00001 mg/L (at pH 7, 20 °C) |[4][11] |

Table 2: Typical Reaction & Product Parameters

Parameter Value
Application
Context

References

Reaction pH 4.0 - 7.0
Precipitation
Method

[14]

CuCl₂ Concentration 2% - 6% by weight
Reaction with metallic

Cu
[7]

Particle Size 1 - 5 µm Agricultural Fungicide [6]

Particle Size 30 - 100 µm
Animal Feed

Supplement
[3][6]

| Copper Content | 56% - 58% | Typical Product Composition |[7] |

Detailed Experimental Protocols
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Below are generalized protocols for common laboratory-scale synthesis methods. Note: These

are starting points and may require optimization for specific equipment and desired product

characteristics. Always follow appropriate laboratory safety procedures.

Protocol 1: Precipitation from Copper(II) Chloride and Sodium Hydroxide

This method involves the direct precipitation of the product by neutralizing a copper(II) chloride

solution.

Methodology:

Raw Material Preparation: Prepare an aqueous solution of copper(II) chloride (CuCl₂).

Prepare a separate dilute solution of sodium hydroxide (NaOH).

Precipitation: Slowly add the NaOH solution to the stirred CuCl₂ solution. Careful and slow

addition is crucial to maintain a homogenous pH and avoid the formation of unwanted

byproducts.[9] Monitor the pH of the solution, maintaining it within the target range (e.g.,

6.5 - 7.0) to precipitate the dicopper chloride trihydroxide.[12]

Filtration: Once the reaction is complete, filter the resulting green precipitate to separate it

from the mother liquor.[2]

Washing: Wash the filtered solid thoroughly with deionized water to remove soluble

impurities, primarily sodium chloride (NaCl).[2][12]

Drying: Dry the washed product in an oven at a controlled temperature to remove excess

moisture, resulting in a stable powder.[2]

Protocol 2: Air Oxidation of Copper(I) Chloride in Brine

This is a common industrial method for producing the material, especially for agricultural

applications.[4]

Methodology:

Preparation of CuCl Solution: Prepare a solution of copper(I) chloride (CuCl) in a

concentrated brine (NaCl) solution. This can be achieved by reducing a copper(II) chloride
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solution with copper metal until all Cu(II) is converted.[3]

Oxidation and Hydrolysis: Heat the CuCl solution to between 60–90 °C.[3] Bubble air or

oxygen through the hot solution to initiate the oxidation and hydrolysis reactions, which will

precipitate the dicopper chloride trihydroxide.[3][4]

Separation: The green crystalline product is separated from the mother liquor. The

remaining solution, containing CuCl₂ and NaCl, can be recycled back into the process.[3]

Washing and Drying: The separated product is rinsed with water to remove residual brine

and then dried to obtain a free-flowing green powder.[3][6]

The general manufacturing workflow is visualized below.
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Caption: General experimental workflow for dicopper chloride trihydroxide production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. expertmarketresearch.com [expertmarketresearch.com]

2. theasengineers.com [theasengineers.com]

3. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://en.wikipedia.org/wiki/Dicopper_chloride_trihydroxide
https://en.wikipedia.org/wiki/Dicopper_chloride_trihydroxide
https://www.benchchem.com/product/b1250067/docs?utm_src=pdf-body#technical-support-center-scaling-up-dicopper-chloride-trihydroxide-production
https://en.wikipedia.org/wiki/Dicopper_chloride_trihydroxide
https://grokipedia.com/page/Dicopper_chloride_trihydroxide
https://en.wikipedia.org/wiki/Dicopper_chloride_trihydroxide
https://en.wikipedia.org/wiki/Dicopper_chloride_trihydroxide
https://www.wikiwand.com/en/articles/Dicopper_chloride_trihydroxide
https://www.benchchem.com/product/b1250067/docs?utm_src=pdf-body-img#technical-support-center-scaling-up-dicopper-chloride-trihydroxide-production
https://www.benchchem.com/product/b1250067/docs?utm_src=pdf-body#technical-support-center-scaling-up-dicopper-chloride-trihydroxide-production
https://www.benchchem.com/product/b1250067?utm_src=pdf-custom-synthesis#bc-rfq
https://www.expertmarketresearch.com/prefeasibility-reports/copper-oxychloride-manufacturing-plant-project-report
https://theasengineers.com/copper-oxychloride-applications-manufacturing-process-and-optimal-drying-solutions/
https://en.wikipedia.org/wiki/Dicopper_chloride_trihydroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. grokipedia.com [grokipedia.com]

5. manica.com [manica.com]

6. Dicopper chloride trihydroxide - Wikiwand [wikiwand.com]

7. COPPER OXYCHLORIDE - Ataman Kimya [atamanchemicals.com]

8. camachem.com [camachem.com]

9. Copper oxychloride - Sciencemadness Wiki [sciencemadness.org]

10. researchgate.net [researchgate.net]

11. Copper oxychloride | ClCu2H3O3 | CID 11969527 - PubChem
[pubchem.ncbi.nlm.nih.gov]

12. cetem.gov.br [cetem.gov.br]

13. list.lu [list.lu]

14. CN105347384A - Preparation method and applications of copper oxychloride isomeride -
Google Patents [patents.google.com]

15. jcsp.org.pk [jcsp.org.pk]

16. researchgate.net [researchgate.net]

17. Copper oxychloride [sitem.herts.ac.uk]

18. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]

To cite this document: BenchChem. [Technical Support Center: Scaling Up Dicopper
Chloride Trihydroxide Production]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250067/docs#technical-support-center-scaling-up-
dicopper-chloride-trihydroxide-production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing
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